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Compound of Interest

2-Amino-3-cyclopropylpropanoic
Compound Name: d
aci

Cat. No.: B095731

An In-depth Examination of a Conformationally Constrained Alanine Analogue for Advanced
Research and Drug Development

Introduction

(S)-2-Amino-3-cyclopropylpropanoic acid, also known as L-Cyclopropylalanine, is a non-
proteinogenic amino acid that has garnered significant interest within the scientific community.
[1][2] Structurally, it is an analogue of the natural amino acid L-alanine, where a cyclopropyl
ring replaces a methyl proton. This seemingly minor substitution imparts significant and
valuable properties, primarily by introducing conformational rigidity. This guide provides a
comprehensive overview of its properties, synthesis, and applications, tailored for professionals
in chemical research and pharmaceutical development.

The cyclopropyl moiety is a cornerstone of its utility, influencing the molecule's reactivity and
enhancing its potential in medicinal chemistry.[3] Its incorporation into peptides or small
molecule drug candidates can lock the molecular backbone into a preferred conformation,
which is a critical strategy for enhancing binding affinity and selectivity for biological targets.
Furthermore, this compound serves as a versatile building block in organic synthesis for
creating more complex molecules with potential biological activity.[3]

Physicochemical and Structural Properties
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Understanding the fundamental properties of (S)-2-Amino-3-cyclopropylpropanoic acid is
essential for its effective application in research and synthesis. The compound typically
presents as a white to off-white solid.[2]

Table 1: Core Physicochemical Properties

Property Value Source(s)
Molecular Formula C6H11NO2 [1]
Molecular Weight 129.16 g/mol [1]
CAS Number 102735-53-5 [1]

(2S)-2-amino-3-
IUPAC Name _ _ [1]
cyclopropylpropanoic acid

L-Cyclopropylalanine, L-3-
Synonyms ] [1]
cyclopropylalanine

- Water: 80-100 mg/mL
Solubility o  [2]14]
(Sonication may be needed)

Powder: -20°C for 3 years; In
Storage [2][5]
solvent: -80°C for 6 months

The key structural feature is the cyclopropyl group attached to the [3-carbon. This three-
membered ring system is highly strained, which influences its electronic properties and
reactivity. More importantly, it restricts the rotation around the Ca-Cf(3 bond, a property that
medicinal chemists exploit to design compounds with improved pharmacological profiles.

Synthesis and Stereochemical Control

The synthesis of non-natural amino acids with high enantiopurity is a critical challenge in
organic chemistry. For (S)-2-Amino-3-cyclopropylpropanoic acid, asymmetric synthesis is
paramount to ensure the correct stereochemistry for biological applications. Various methods
have been developed, often employing chiral auxiliaries or catalysts.

One common and effective strategy involves the diastereoselective alkylation of a chiral glycine
enolate equivalent. This approach leverages a removable chiral auxiliary to direct the incoming
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electrophile (a cyclopropylmethyl halide) to one face of the enolate, thereby establishing the
desired (S)-stereocenter at the a-carbon.

Diagram 1: Conceptual Workflow for Asymmetric
Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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